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Compound of Interest

Compound Name: Azide-PEG12-alcohol

Cat. No.: B2991875 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Protocol

for the Safe Handling, Operation, and Disposal of Azide-PEG12-alcohol.

This document provides crucial safety and logistical information for the laboratory use of Azide-
PEG12-alcohol. The following procedural guidance is designed to ensure the safe handling

and disposal of this chemical, fostering a secure research environment.

Chemical and Physical Properties
A summary of the key data for Azide-PEG12-alcohol is presented below. Due to the absence

of a publicly available Safety Data Sheet (SDS), some quantitative data, such as toxicity, are

not available. However, an assessment of the molecule's stability has been made based on

established principles for organic azides.
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Property Value Source

Molecular Formula C24H49N3O12 [1][2][3]

Molecular Weight 571.66 g/mol [1]

Appearance Viscous Liquid or White Solid [1]

Storage Conditions ≤ -20 °C [1][2]

Carbon-to-Nitrogen (C/N) Ratio 8:1 (24 Carbons / 3 Nitrogens) Calculated

"Rule of Six" Assessment
Satisfied (8 Carbons per Azide

Group)
Calculated

Stability Assessment

Considered relatively stable for

an organic azide based on C/N

ratio and "Rule of Six".[4][5][6]

Inferred

Known Incompatibilities

Acids, heavy metals (e.g.,

copper, lead), halogenated

solvents (e.g.,

dichloromethane, chloroform),

bromine, carbon disulfide, nitric

acid, dimethyl sulfate.[4][7][8]

General for azides

Hazard Identification and Mitigation
The primary hazards associated with organic azides are their potential for explosive

decomposition and their toxicity.[9] However, the stability of an organic azide is significantly

influenced by its molecular structure, specifically the ratio of carbon atoms to nitrogen atoms.[4]

[5]

For Azide-PEG12-alcohol, with a C/N ratio of 8, the molecule is considered to be relatively

stable.[4] This is further supported by the "Rule of Six," which suggests that having at least six

carbon atoms for each energetic functional group (like an azide) renders the compound less

hazardous.[4][5] Despite this relative stability, it is imperative to handle Azide-PEG12-alcohol
with the precautions appropriate for all organic azides.

The following diagram illustrates the logical relationship for hazard identification and mitigation:
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Hazard Assessment for Azide-PEG12-alcohol

Stability Assessment

Mitigation Strategy

Molecular Formula
C24H49N3O12

Calculate C/N Ratio
(24 Carbons / 3 Nitrogens)

Apply 'Rule of Six'
(Carbons per energetic group)

C/N Ratio = 8
(> 3 is generally more stable)

Conclusion:
Relatively Stable for an Organic Azide

8 Carbons per Azide
(> 6 is favorable)

Implement Standard Operating Procedures (SOPs) for Organic Azides

Leads to

Use Appropriate Personal Protective Equipment (PPE)

Strict Adherence to Handling and Disposal Protocols

Click to download full resolution via product page

Caption: Hazard Assessment and Mitigation Logic for Azide-PEG12-alcohol.
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Personal Protective Equipment (PPE)
When handling Azide-PEG12-alcohol, the following personal protective equipment is

mandatory to minimize exposure and ensure safety.[10][11]

Eye and Face Protection: Chemical safety goggles and a face shield are required.[10]

Hand Protection: Chemically resistant gloves, such as nitrile rubber, are essential. Double

gloving is recommended.[12]

Body Protection: A flame-resistant laboratory coat must be worn.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of any potential vapors or aerosols.[11]

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step procedures is critical for the safe use of Azide-PEG12-
alcohol.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a designated, well-ventilated, and cool location at or below

-20°C.[1][2]

Segregation: Store Azide-PEG12-alcohol away from incompatible materials, particularly

acids and heavy metals.[4][7]

Handling and Use
Work Area Preparation: All manipulations of Azide-PEG12-alcohol must be performed in a

certified chemical fume hood with the sash positioned as low as possible. A blast shield

should be used as an additional precaution.[10]

Weighing: Use a plastic or ceramic spatula for transferring the compound; never use a metal

spatula.[7]
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Reaction Setup:

Ensure all glassware is free of metal contaminants.

Avoid the use of ground glass joints where possible, as friction can be a source of ignition.

[10]

Do not use halogenated solvents such as dichloromethane or chloroform.[7][8]

Reaction Workup:

Quench any excess azide before workup. A common method is the slow addition of a

reducing agent like triphenylphosphine.[13]

Do not concentrate azide-containing solutions by rotary evaporation to dryness.[10]

Disposal Plan
Quenching: Before disposal, any unreacted Azide-PEG12-alcohol in reaction mixtures must

be destroyed. This can be achieved by reacting it with a reducing agent (e.g.,

triphenylphosphine) until the azide is no longer detectable.

Waste Collection:

Collect all azide-containing waste, including quenched reaction mixtures and

contaminated materials (gloves, pipette tips, etc.), in a dedicated and clearly labeled waste

container.[14][15]

The waste container must be made of a non-metallic material (e.g., polyethylene).[14]

The label should clearly state "Azide Waste" and list the chemical contents.[15]

Waste Storage: Store the azide waste container in a designated satellite accumulation area,

segregated from other chemical waste, especially acidic waste.[14]

Final Disposal: Arrange for the disposal of the azide waste through your institution's

Environmental Health and Safety (EHS) office. Under no circumstances should azide waste

be poured down the drain.[12][14]
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Safe Handling Workflow
The following flowchart visualizes the complete workflow for the safe handling of Azide-
PEG12-alcohol, from receipt to disposal.
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Safe Handling Workflow for Azide-PEG12-alcohol

Preparation

Handling and Use

Disposal

Receive and Inspect Shipment

Store at <= -20°C
Segregate from Incompatibles

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Blast Shield)

Weigh using Non-Metallic Spatula

Perform Reaction in Fume Hood
(Avoid Halogenated Solvents)

Quench Excess Azide Post-Reaction

Collect Waste in Dedicated
Non-Metallic Container

Label Waste Container Clearly
('Azide Waste')

Store Waste in Designated Area

Arrange for EHS Disposal

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Azide-PEG12-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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